4-amino-N-phenylthiophene-3-carboxamide

• Molecular Formula: C11H10N2OS
• Molecular Weight: 218.28 g/mol
• IUPAC Name: 4-amino-N-phenylthiophene-3-carboxamide
• InChI: InChI=1S/C11H10N2OS/c12-10-7-15-6-9(10)11(14)13-8-4-2-1-3-5-8/h1-7H,12H2,(H,13,14)
• InChI Key: OIBIYNZUJXCJOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CSC=C2N

Description

4-amino-N-phenylthiophene-3-carboxamide is a useful research compound. Its molecular formula is C11H10N2OS and its molecular weight is 218.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(tert-butoxycarbonylamino)-N-phenylthiophene-3-carboxamide (300 mg, 0.94 mmol) in CH2Cl2 (3 ml) was treated with TFA (0.36 ml, 4.71 mmol) at room temperature for 2.5 hours. The solvent was evaporated, the residue was dissolved in methanol/HCl, ether was added to the solution, the precipitate was recovered to give title compound (210 mg, 87%) which was used as is in the next step.